Cas no 1391402-23-5 ((R)-1-(2-Bromophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride
• CAS No: 1391402-23-5
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 5086574
• PubChem ID: 163201324
• Update Time: 2025-10-12

(R)-1-(2-Bromophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1391402-23-5
• F77262
• (1R)-1-(2-bromophenyl)propan-1-amine;hydrochloride
• (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： DWDSGGKONUGEJX-SBSPUUFOSA-N
• SMILES： [C@@H](C1C=CC=CC=1Br)(N)CC.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride

Introduction to (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride (CAS No. 1391402-23-5)

(R)-1-(2-Bromophenyl)propan-1-amine hydrochloride, with the CAS number 1391402-23-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a brominated phenyl ring attached to a propylamine moiety, which is further salted with hydrochloride to enhance its solubility and stability. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent research findings.

The structural framework of (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride makes it a versatile intermediate in organic synthesis. The presence of the bromine atom on the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures. Additionally, the propylamine group provides a nucleophilic site that can participate in various chemical transformations, including condensation reactions and hydrogenation processes.

In the realm of pharmaceutical research, this compound has been explored for its potential role in developing novel therapeutic agents. The bromophenyl moiety is particularly interesting because it is commonly found in many bioactive molecules, where it often serves as a pharmacophore. For instance, derivatives of brominated aromatic compounds have shown promise in treating neurological disorders, cancer, and infectious diseases. The chiral center at the amine group in (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride adds another layer of complexity, allowing for the synthesis of enantiomerically pure compounds that can exhibit enhanced selectivity and reduced side effects.

Recent studies have highlighted the compound's utility in medicinal chemistry. Researchers have utilized (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride as a building block for designing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, modifications of this scaffold have led to the discovery of potent inhibitors of tyrosine kinases, which are crucial in cancer therapy. The ability to fine-tune the structure while maintaining biological activity has made this compound a valuable asset in drug discovery campaigns.

The synthesis of (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride involves several key steps that highlight modern synthetic methodologies. One common approach starts with the bromination of 2-bromobenzene followed by nucleophilic substitution with propylamine. The resulting free base is then converted to its hydrochloride salt to improve handling and storage properties. Advanced techniques such as asymmetric hydrogenation have also been employed to achieve high enantiomeric purity, ensuring that the final product meets stringent pharmaceutical standards.

In terms of biological activity, preliminary investigations have revealed that derivatives of this compound exhibit interesting pharmacological profiles. For instance, some analogs have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, preclinical studies suggest that certain modifications can enhance binding affinity to therapeutic targets without affecting off-target interactions. These findings underscore the importance of structure-activity relationship studies in optimizing drug candidates derived from (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride.

The role of computational chemistry has been instrumental in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques have helped researchers predict binding modes and interactions with biological targets, thereby accelerating the drug discovery process. Additionally, virtual screening methods have been used to identify potential lead compounds based on their similarity to known active molecules. These computational approaches complement traditional experimental methods and provide a more efficient route to developing novel therapeutics.

Future directions in the research of (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride include exploring its applications in personalized medicine. By leveraging genetic and proteomic data, researchers aim to identify patient-specific biomarkers that can guide the development of tailored treatments. Moreover, advancements in biocatalysis and flow chemistry may enable more sustainable and scalable synthesis methods for this compound and its derivatives.

In conclusion, (R)-1-(2-Bromophenyl)propan-1-amine hydrochloride (CAS No. 1391402-23-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and synthetic accessibility make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in modern medicine.